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molecular formula C11H8N2S B8505983 1-(1,3-Benzothiazol-6-yl)cyclopropanecarbonitrile

1-(1,3-Benzothiazol-6-yl)cyclopropanecarbonitrile

Cat. No. B8505983
M. Wt: 200.26 g/mol
InChI Key: CBWHDNPFJSEXAY-UHFFFAOYSA-N
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Patent
US07915408B2

Procedure details

50% aqueous sodium hydroxide (1.51 mL) was added to a mixture of 1,3-benzothiazol-6-ylacetonitrile (586 mg, 3.36 mmol), 1-bromo-2-chloroethane (335 mg, 4.04 mmol), benzyltriethylammonium chloride (76.6 mg, 3.36 mmol) at 50° C. The reaction mixture was stirred at 50° C. for 3 h. Water was added and the mixture was extracted with ethyl acetate. The combined organic layer was washed with brine, dried over MgSO4, filtered, and concentrated under reduced pressure. The residue was flash chromatographed on a silica gel column with ethyl acetate in hexane from 0-30% to afford the desired product (157 mg, 24%). Analytical LCMS: (M+H)+=201.2.
Name
sodium hydroxide
Quantity
1.51 mL
Type
reactant
Reaction Step One
Name
1,3-benzothiazol-6-ylacetonitrile
Quantity
586 mg
Type
reactant
Reaction Step One
Name
1-bromo-2-chloroethane
Quantity
335 mg
Type
reactant
Reaction Step One
Name
benzyltriethylammonium chloride
Quantity
76.6 mg
Type
catalyst
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
desired product
Yield
24%

Identifiers

REACTION_CXSMILES
[OH-].[Na+].[S:3]1[C:7]2[CH:8]=[C:9]([CH2:12][C:13]#[N:14])[CH:10]=[CH:11][C:6]=2[N:5]=[CH:4]1.Br[CH2:16][CH2:17]Cl>[Cl-].C([N+](CC)(CC)CC)C1C=CC=CC=1.O>[S:3]1[C:7]2[CH:8]=[C:9]([C:12]3([C:13]#[N:14])[CH2:17][CH2:16]3)[CH:10]=[CH:11][C:6]=2[N:5]=[CH:4]1 |f:0.1,4.5|

Inputs

Step One
Name
sodium hydroxide
Quantity
1.51 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
1,3-benzothiazol-6-ylacetonitrile
Quantity
586 mg
Type
reactant
Smiles
S1C=NC2=C1C=C(C=C2)CC#N
Name
1-bromo-2-chloroethane
Quantity
335 mg
Type
reactant
Smiles
BrCCCl
Name
benzyltriethylammonium chloride
Quantity
76.6 mg
Type
catalyst
Smiles
[Cl-].C(C1=CC=CC=C1)[N+](CC)(CC)CC
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at 50° C. for 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The combined organic layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
chromatographed on a silica gel column with ethyl acetate in hexane from 0-30%

Outcomes

Product
Details
Reaction Time
 3 h
Name
desired product
Type
product
Smiles
S1C=NC2=C1C=C(C=C2)C2(CC2)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 157 mg
YIELD: PERCENTYIELD 24%
YIELD: CALCULATEDPERCENTYIELD 23.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.